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Compound of Interest

Compound Name: 1-Chloro-1-ethylcyclohexane

Cat. No.: B12975069 Get Quote

Technical Support Center: 1-Chloro-1-
ethylcyclohexane
Disclaimer: The following information is provided for guidance and is based on the best

available data. A specific Safety Data Sheet (SDS) for 1-Chloro-1-ethylcyclohexane was not

available. Therefore, safety and handling precautions are derived from data for the closely

related compound, 1-Chloro-1-methylcyclohexane, and general knowledge of haloalkanes.

Users should exercise caution and handle this chemical with the assumption that it has similar

hazards.

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 1-Chloro-1-
ethylcyclohexane.

Physical and Chemical Properties
A summary of the known quantitative data for 1-Chloro-1-ethylcyclohexane is presented

below.
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Property Value

Molecular Formula C8H15Cl[1][2]

Molecular Weight 146.66 g/mol [1][2]

CAS Number 1445-98-3[1][2]

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Troubleshooting Guide
This guide addresses potential issues that may arise during experiments involving 1-Chloro-1-
ethylcyclohexane.
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Problem Possible Cause Suggested Solution

Low or no product yield in a

nucleophilic substitution

reaction.

Reaction conditions not

optimal: Temperature may be

too low, or the nucleophile may

not be strong enough.

Increase the reaction

temperature. Consider using a

stronger nucleophile. Ensure

all reagents are pure and dry.

Formation of an unexpected

alkene product.

Elimination reaction is

competing with substitution:

This is common with tertiary

haloalkanes, especially in the

presence of a strong, bulky

base or at elevated

temperatures.

Use a less hindered, weaker

base. Lower the reaction

temperature to favor

substitution over elimination.

Reaction mixture turns dark or

forms a precipitate.

Decomposition of the

haloalkane or side reactions:

1-Chloro-1-ethylcyclohexane

may be unstable under certain

conditions (e.g., presence of

strong Lewis acids or bases,

prolonged heating).

Run the reaction under an inert

atmosphere (e.g., nitrogen or

argon). Ensure the reaction is

performed at the appropriate

temperature and for the

recommended time. Analyze

the precipitate to identify the

byproduct.

Difficulty in isolating the

product.

Similar boiling points of

product and starting material or

solvent.

Utilize fractional distillation for

separation. If boiling points are

very close, consider column

chromatography.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-1-ethylcyclohexane?

A1: Based on data for similar compounds, 1-Chloro-1-ethylcyclohexane is expected to be a

flammable liquid and may cause skin and eye irritation. Inhalation of vapors may cause

respiratory tract irritation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: It is recommended to wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a

lab coat. All handling of the compound should be done in a well-ventilated fume hood.

Q3: How should I store 1-Chloro-1-ethylcyclohexane?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames. It should be stored separately from strong oxidizing agents and

strong bases.

Q4: What should I do in case of a spill?

A4: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal. For larger spills, evacuate the area and follow your

institution's emergency procedures. Ensure adequate ventilation and wear appropriate PPE

during cleanup.

Q5: What is the appropriate first aid response to exposure?

A5:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 1-Chloro-1-
ethylcyclohexane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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